Cas no 18020-07-0 (Benzothiazole,2-(fluoromethyl)-)

• Product name: Benzothiazole,2-(fluoromethyl)-
• CAS No: 18020-07-0
• MF: C₈H₆FNS
• MW: 167.203343868256
• CID: 122711
• PubChem ID: 2345441

Benzothiazole,2-(fluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,2-(fluoromethyl)-
• 2-(Fluoromethyl)-1,3-benzothiazole
• Benzothiazole, 2-(fluoromethyl)- (8CI,9CI)
• HMS1402C05
• Enamine_002865
• 18020-07-0
• SCHEMBL5071861
• AKOS001032534

• Inchi： InChI=1S/C8H6FNS/c9-5-8-10-6-3-1-2-4-7(6)11-8/h1-4H,5H2
• InChI Key： XOCGJJLRMWWZSC-UHFFFAOYSA-N
• SMILES： FCC1=NC2C=CC=CC=2S1

Computed Properties

• Exact Mass: 167.02058
• Monoisotopic Mass: 167.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 12.89